3-(2-(thiophen-2-yl)acetamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide
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Description
3-(2-(thiophen-2-yl)acetamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H15F3N2O4S and its molecular weight is 460.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Several studies have focused on synthesizing and characterizing compounds with similar structures to "3-(2-(thiophen-2-yl)acetamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide," demonstrating the versatility and interest in thiophene and benzofuran derivatives. For example, the synthesis of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides has been explored, revealing the potential for antimicrobial evaluation and docking studies (Talupur et al., 2021). Similarly, the synthesis of 2-Amino-4-(4-acetamido phenyl) Thiophene-3carboxamide and its derivatives has been reported, highlighting their antimicrobial activity (Arora et al., 2012).
Biological Activity
Research into the biological activity of these compounds is extensive, with many studies investigating their potential as antimicrobial agents. For instance, novel benzodifuranyl derivatives have been synthesized for evaluation as anti-inflammatory and analgesic agents, showing significant inhibitory activity on cyclooxygenase enzymes and analgesic activity (Abu‐Hashem et al., 2020). Another study synthesized N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, focusing on their antinociceptive activity, which suggests their potential in pain management (Shipilovskikh et al., 2020).
Molecular Docking and QSAR Studies
Several studies have employed molecular docking and quantitative structure-activity relationship (QSAR) analyses to understand the interaction mechanisms and enhance the biological efficacy of these compounds. For example, the design, synthesis, and evaluation of thiophene-2-carboxamide Schiff base derivatives of benzohydrazide as novel inhibitors of acetylcholinesterase and butyrylcholinesterase highlight the utility of molecular docking studies in drug development processes (Kausar et al., 2021).
Properties
IUPAC Name |
3-[(2-thiophen-2-ylacetyl)amino]-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15F3N2O4S/c23-22(24,25)31-14-9-7-13(8-10-14)26-21(29)20-19(16-5-1-2-6-17(16)30-20)27-18(28)12-15-4-3-11-32-15/h1-11H,12H2,(H,26,29)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMSPFCYEQAIFTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)OC(F)(F)F)NC(=O)CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15F3N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.